Cas no 921084-74-4 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide)

• Product Name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide
• CAS No: 921084-74-4
• MF: C₁₅H₁₃FN₆O₄S
• MW: 392.364924192429
• CID: 5857265
• PubChem ID: 16825894
• Update Time: 2025-07-09

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-2-methyl-5-nitrobenzenesulfonamide
• N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-2-methyl-5-nitrobenzenesulfonamide
• F2071-0350
• N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methyl-5-nitrobenzene-1-sulfonamide
• 921084-74-4
• AKOS024626013
• N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide

• Inchi： 1S/C15H13FN6O4S/c1-10-2-5-13(22(23)24)8-14(10)27(25,26)17-9-15-18-19-20-21(15)12-6-3-11(16)4-7-12/h2-8,17H,9H2,1H3
• InChI Key： JYHNFKATCGKHAT-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=C(F)C=C3)N=NN=2)(=O)=O)=CC([N+]([O-])=O)=CC=C1C

Computed Properties

• Exact Mass: 392.07030225g/mol
• Monoisotopic Mass: 392.07030225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 144Ų

Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 921084-74-4, known as N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tetrazole ring system, a fluorophenyl group, and a sulfonamide moiety. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to advanced materials science.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their unique electronic properties and ability to act as bioisosteres. The tetrazol ring in this compound is particularly noteworthy as it can mimic the behavior of other heterocyclic systems while offering enhanced stability and reactivity. This makes it an attractive candidate for the development of new drug candidates targeting various therapeutic areas.

The fluorophenyl group attached to the tetrazole ring contributes significantly to the compound's pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve the molecule's ability to cross biological membranes. This feature is crucial for designing drugs with optimal bioavailability and tissue penetration.

The sulfonamide moiety in the compound plays a dual role in its functionality. On one hand, it acts as a hydrogen bond donor/acceptor, which is essential for interactions within biological systems. On the other hand, sulfonamides are well-known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of enzyme inhibitors and receptor antagonists.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and catalytic processes. Researchers have employed methodologies such as Suzuki-Miyaura coupling and palladium-catalyzed cross-couplings to assemble the complex structure with high precision. These techniques not only ensure high yields but also allow for fine-tuning of the molecule's properties during synthesis.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a bioisostere has been leveraged in the development of novel kinase inhibitors, which are critical in cancer therapy. Additionally, its unique electronic properties make it a potential candidate for use in optoelectronic materials and sensors.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have demonstrated that under specific conditions, such as UV light exposure or microbial action, the compound undergoes hydrolysis and mineralization into less complex molecules. These findings are crucial for ensuring sustainable practices in its production and disposal.

In conclusion, N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide represents a cutting-edge advancement in organic chemistry with multifaceted applications. Its intricate structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across various scientific disciplines.